2,4,6-Trichloroquinazoline
Overview
Description
2,4,6-Trichloroquinazoline is a chemical compound with the molecular formula C8H3Cl3N2 . It has a molecular weight of 233.48 . It is a solid substance and is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 2,4,6-Trichloroquinazoline is 1S/C8H3Cl3N2/c9-4-1-2-6-5(3-4)7(10)13-8(11)12-6/h1-3H . The structure contains a total of 17 bonds, including 14 non-H bonds, 11 multiple bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 Pyrimidine .Physical And Chemical Properties Analysis
2,4,6-Trichloroquinazoline is a solid substance . It is typically stored in an inert atmosphere at temperatures between 2-8°C . The predicted density of the compound is 1.600±0.06 g/cm3 .Scientific Research Applications
Antitumor Agents
2,4,6-Trichloroquinazoline and its derivatives have been studied for their potential as antitumor agents . A series of novel 2,4,6-trisubstituted quinazoline derivatives were designed, synthesized, and biologically evaluated for their antiproliferative activity against four human cancer cell lines (Eca-109, A549, PC-3, and MGC-803) . The most promising compound, 28g, displayed significant antiproliferative activity, inhibited cell migration and colony formation, induced cellular apoptosis, and caused cell cycle arrest at the S phase .
Antiviral Activity
Quinazoline, the parent compound of 2,4,6-Trichloroquinazoline, has been widely applied in the development of drug candidates due to the wide range of pharmacological effects its derivatives presented, including antiviral activities .
Antibacterial Activity
Quinazoline derivatives have also been studied for their antibacterial activities . This suggests that 2,4,6-Trichloroquinazoline could potentially be used in the development of new antibacterial agents.
Anti-inflammatory Activity
Quinazoline derivatives have shown anti-inflammatory activities . Therefore, 2,4,6-Trichloroquinazoline could potentially be used in the development of new anti-inflammatory drugs.
Antimalarial Activity
Quinazoline derivatives have demonstrated antimalarial activities . This suggests that 2,4,6-Trichloroquinazoline could potentially be used in the development of new antimalarial drugs.
Treatment of Hypertension
Quinazoline-based drugs have been approved for the treatment of hypertension . This suggests that 2,4,6-Trichloroquinazoline could potentially be used in the development of new drugs for the treatment of hypertension.
Mechanism of Action
Target of Action
Quinazoline derivatives, a class of compounds to which 2,4,6-trichloroquinazoline belongs, have been widely applied in the development of drug candidates due to their wide range of pharmacological effects, including antitumor, antiviral, antibacterial, anti-inflammatory, and antimalarial activities .
Mode of Action
It’s known that quinazoline derivatives can interact with their targets and induce changes that lead to their pharmacological effects .
Biochemical Pathways
Some quinazoline derivatives have been found to exhibit antiproliferative activity against various cancer cell lines .
Result of Action
Some quinazoline derivatives have been found to inhibit cell migration and colony formation, induce cellular apoptosis, and cause cell cycle arrest .
Safety and Hazards
2,4,6-Trichloroquinazoline is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
While specific future directions for 2,4,6-Trichloroquinazoline are not mentioned in the search results, research on related compounds suggests potential areas of interest. For example, studies on 2,4,6-trisubstituted quinazoline derivatives have shown promising antitumor activity , suggesting that 2,4,6-Trichloroquinazoline and its derivatives could be further explored for potential therapeutic applications.
properties
IUPAC Name |
2,4,6-trichloroquinazoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl3N2/c9-4-1-2-6-5(3-4)7(10)13-8(11)12-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUPOGEZMJNDSHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=NC(=N2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10439640 | |
Record name | 2,4,6-trichloroquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10439640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trichloroquinazoline | |
CAS RN |
20028-68-6 | |
Record name | 2,4,6-Trichloroquinazoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20028-68-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,6-trichloroquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10439640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-Trichloroquinazoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.